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Compound of Interest

Compound Name: Non-2-enal

Cat. No.: B1206501 Get Quote

Navigating the Landscape of Non-2-enal
Standards: A Comparative Guide
For researchers, scientists, and drug development professionals, the accuracy and reliability of

analytical measurements are paramount. A critical component in achieving this is the use of

high-quality standard reference materials. This guide provides a comprehensive comparison of

commercially available Non-2-enal standard reference materials, detailing their availability,

certification, and the analytical methodologies for their use.

Comparison of Commercially Available trans-2-
Nonenal Analytical Standards
trans-2-Nonenal, a volatile unsaturated aldehyde, is a significant biomarker in various fields,

including food science, environmental analysis, and medical research. The availability of

reliable analytical standards is crucial for accurate quantification. The following table

summarizes the specifications of trans-2-Nonenal standards offered by prominent chemical

suppliers.
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Supplier
Product
Name

CAS
Number

Purity
Specificatio
n

Analytical
Method

Format

Sigma-

Aldrich

trans-2-

Nonenal

analytical

standard

18829-56-6 ≥95.0%[1]

Gas

Chromatogra

phy (GC)[1]

Neat Liquid

Aurochemical

s

Trans-2-

Nonenal,

Natural

18829-56-6 92% Min

Gas-Liquid

Chromatogra

phy (GLC)

Liquid

Thermo

Scientific

Chemicals

trans-2-

Nonenal,

97%

18829-56-6 ≥96.0%[2]

Gas

Chromatogra

phy (GC)[2]

Liquid

Santa Cruz

Biotechnolog

y

trans-2-

Nonenal
18829-56-6 97%[3] Not Specified Liquid

Tokyo

Chemical

Industry (TCI)

trans-2-

Nonenal
18829-56-6 >95.0%

Gas

Chromatogra

phy (GC)

Liquid

Understanding Certification: Analytical Standard vs.
Certified Reference Material
While several suppliers offer "analytical standards" for trans-2-Nonenal, it is important to

distinguish this from a "Certified Reference Material" (CRM). A CRM is a reference material

characterized by a metrologically valid procedure for one or more specified properties,

accompanied by a certificate that provides the value of the specified property, its associated

uncertainty, and a statement of metrological traceability.[4][5] CRMs are produced by

accredited reference material producers under ISO 17034, and their properties are certified by

an ISO/IEC 17025 accredited laboratory.[4][6]

Currently, a specific Certified Reference Material for trans-2-Nonenal with full ISO 17034

accreditation and a publicly available Certificate of Analysis (CoA) detailing measurement

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/product/sial/07592
https://www.sigmaaldrich.com/SG/en/product/sial/07592
https://www.thermofisher.com/order/catalog/product/A18108.06
https://www.thermofisher.com/order/catalog/product/A18108.06
https://www.scbt.com/p/trans-2-nonenal-18829-56-6
https://nata.com.au/accreditation/reference-materials-producer-iso-guide-17034/
https://www.nbeglobal.org/download/ISO-17034/3-G-2-23-Guidance-on-the-Accreditation-of-Reference-Material-Producers.pdf
https://nata.com.au/accreditation/reference-materials-producer-iso-guide-17034/
https://anab.ansi.org/accreditation/iso-17034-reference-material-producer/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


uncertainty and traceability to a national metrology institute (e.g., NIST) could not be definitively

identified through the conducted search. The "analytical standards" listed above are sold with a

specified purity, but detailed certification information, including uncertainty budgets, is not

readily available on the product pages. For critical applications requiring the highest level of

accuracy and traceability, it is recommended to directly contact the suppliers to inquire about

the availability of more detailed certification documentation.

Experimental Protocols for the Analysis of Non-2-
enal
Accurate quantification of Non-2-enal relies on robust analytical methodologies. Gas

Chromatography-Mass Spectrometry (GC-MS) is a widely used technique due to its high

sensitivity and selectivity. High-Performance Liquid Chromatography (HPLC) can also be

employed, particularly after derivatization.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
This protocol is based on a headspace solid-phase microextraction (HS-SPME) method, which

is suitable for the analysis of volatile compounds like Non-2-enal from various matrices.[7][8]

1. Sample Preparation (HS-SPME):

Place the sample containing Non-2-enal in a headspace vial.

Expose a Solid Phase Microextraction (SPME) fiber (e.g.,

Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) to the headspace of the vial.

Incubate the vial at a controlled temperature (e.g., 50 °C) for a specific duration (e.g., 45

minutes) to allow for the adsorption of volatile analytes onto the fiber.[7][8]

2. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Injector: Splitless mode.
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Carrier Gas: Helium.

Column: A non-polar capillary column (e.g., DB-1 or similar).

Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 250 °C) to elute the analytes.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selective Ion Monitoring (SIM) for enhanced sensitivity, targeting

characteristic ions of Non-2-enal (e.g., m/z 41, 55, 70, 83, 96, 111, 122).

High-Performance Liquid Chromatography (HPLC)
Protocol
For HPLC analysis, Non-2-enal is typically derivatized to a compound with a strong

chromophore to enable UV detection. A common derivatizing agent is 2,4-

dinitrophenylhydrazine (DNPH).[9][10][11]

1. Derivatization:

React the sample containing Non-2-enal with an acidic solution of DNPH to form the

corresponding 2,4-dinitrophenylhydrazone derivative.

Extract the derivative using a suitable solid-phase extraction (SPE) cartridge.

Elute the derivative from the SPE cartridge with a solvent like acetonitrile.

2. HPLC Analysis:

HPLC System Conditions:

Column: A reverse-phase C18 column.[9]

Mobile Phase: A mixture of acetonitrile and water, either in an isocratic or gradient elution

mode.[9]
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Flow Rate: Typically 1.0 mL/min.[9]

Column Temperature: Maintained at a constant temperature (e.g., 30 °C).[9]

Detector: UV detector set at 360 nm.[9]

Visualization of Experimental Workflow and Logical
Relationships
To further clarify the processes involved in utilizing a Non-2-enal standard, the following

diagrams, generated using Graphviz, illustrate the experimental workflow and the logical

hierarchy of reference materials.
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Caption: Workflow for Non-2-enal analysis using HS-SPME-GC-MS.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.auroraprosci.com/HPLC-Analysis-of-Aldehydes-and-Ketones-in-Air-Samples
https://www.auroraprosci.com/HPLC-Analysis-of-Aldehydes-and-Ketones-in-Air-Samples
https://www.auroraprosci.com/HPLC-Analysis-of-Aldehydes-and-Ketones-in-Air-Samples
https://www.benchchem.com/product/b1206501?utm_src=pdf-body
https://www.benchchem.com/product/b1206501?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Properties

Certified Reference Material (CRM)
(ISO 17034)

Analytical Standard

Highest Metrological Order

Metrological Traceability Stated UncertaintyCertificate of AnalysisReference Material (RM) Specified Purity

In-house Laboratory Standard

Click to download full resolution via product page

Caption: Hierarchy and properties of analytical reference materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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